Cas no 1250520-84-3 (1-(5-Chloro-2-hydroxy-3-methylphenyl)-2,2-dimethylpropan-1-one)

• Product Name: 1-(5-Chloro-2-hydroxy-3-methylphenyl)-2,2-dimethylpropan-1-one
• CAS No: 1250520-84-3
• MF: C₁₂H₁₅ClO₂
• MW: 226.699302911758
• CID: 5742572
• PubChem ID: 62380117
• Update Time: 2025-05-27

1-(5-Chloro-2-hydroxy-3-methylphenyl)-2,2-dimethylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• AKOS011666634
• 1250520-84-3
• 1-(5-chloro-2-hydroxy-3-methylphenyl)-2,2-dimethylpropan-1-one
• EN300-1276456
• 1-(5-Chloro-2-hydroxy-3-methylphenyl)-2,2-dimethylpropan-1-one

• Inchi： 1S/C12H15ClO2/c1-7-5-8(13)6-9(10(7)14)11(15)12(2,3)4/h5-6,14H,1-4H3
• InChI Key： QXGKWNQMFLNMIP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C(=C(C=1)C(C(C)(C)C)=O)O

Computed Properties

• Exact Mass: 226.0760574g/mol
• Monoisotopic Mass: 226.0760574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(5-Chloro-2-hydroxy-3-methylphenyl)-2,2-dimethylpropan-1-one

Research Brief on 1-(5-Chloro-2-hydroxy-3-methylphenyl)-2,2-dimethylpropan-1-one (CAS: 1250520-84-3)

1-(5-Chloro-2-hydroxy-3-methylphenyl)-2,2-dimethylpropan-1-one (CAS: 1250520-84-3) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug discovery, particularly as a building block for novel therapeutic agents. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential industrial applications.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 1-(5-Chloro-2-hydroxy-3-methylphenyl)-2,2-dimethylpropan-1-one as a key intermediate in the synthesis of small-molecule inhibitors targeting inflammatory pathways. The research demonstrated that derivatives of this compound exhibit promising anti-inflammatory properties, with IC50 values in the low micromolar range. The study also highlighted the compound's favorable pharmacokinetic profile, suggesting its potential for further development.

In the area of synthetic methodology, recent advances have improved the efficiency of producing 1-(5-Chloro-2-hydroxy-3-methylphenyl)-2,2-dimethylpropan-1-one. A 2024 publication in Organic Process Research & Development described a novel catalytic system that achieves 85% yield with excellent purity (>98%), addressing previous challenges in large-scale production. This development is particularly significant for pharmaceutical companies considering commercial-scale manufacturing of related drug candidates.

Structural analysis of 1-(5-Chloro-2-hydroxy-3-methylphenyl)-2,2-dimethylpropan-1-one has revealed interesting molecular properties that contribute to its biological activity. X-ray crystallography studies show that the compound's unique steric configuration allows for selective interactions with biological targets. Computational modeling studies published in early 2024 suggest that modifications to the dimethylpropanone moiety could further enhance target specificity.

The compound's potential extends beyond pharmaceutical applications. Recent patent filings indicate growing interest in its use as a photoinitiator in specialty polymer formulations. Industry reports suggest that the unique photochemical properties of 1-(5-Chloro-2-hydroxy-3-methylphenyl)-2,2-dimethylpropan-1-one make it particularly suitable for UV-curable coatings in medical device applications.

Despite these promising developments, challenges remain in fully characterizing the safety profile of 1-(5-Chloro-2-hydroxy-3-methylphenyl)-2,2-dimethylpropan-1-one. Ongoing toxicology studies aim to establish comprehensive data on its metabolic pathways and potential toxicity endpoints. Regulatory considerations will play a crucial role in determining the compound's future applications in both pharmaceutical and industrial settings.

In conclusion, 1-(5-Chloro-2-hydroxy-3-methylphenyl)-2,2-dimethylpropan-1-one (CAS: 1250520-84-3) represents a versatile chemical entity with multiple potential applications in medicinal chemistry and materials science. The convergence of improved synthetic methods, detailed structural understanding, and emerging biological data positions this compound as an important subject for continued research in chemical biology and pharmaceutical development.